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Compound of Interest

Compound Name: 4-Butoxy-3-nitrobenzoic acid
CAS No.: 4906-28-9
Cat. No.: B1278760
Get Quote
. J

CAS: 4906-28-9 | Molecular Formula: C11H13NOs | Molecular Weight: 239.22 g/mol [1]

Executive Summary

4-Butoxy-3-nitrobenzoic acid is a specialized aromatic intermediate utilized primarily in the
synthesis of local anesthetics and pharmaceutical agents targeting voltage-gated sodium
channels. Structurally, it serves as the lipophilic scaffold for 3-amino-4-alkoxybenzoate class
drugs, acting as the direct butoxy-homolog precursor to Proparacaine (Proxymetacaine).

For drug development professionals, this molecule represents a critical “tuning” point in
Structure-Activity Relationship (SAR) studies. By substituting the propoxy chain of
Proparacaine with a butoxy chain, researchers modulate the partition coefficient (LogP),
thereby altering the compound's membrane permeability and anesthetic potency.

This guide details the physicochemical profile, validated synthesis protocols, and analytical
characterization of 4-Butoxy-3-nitrobenzoic acid, with a specific focus on molecular weight
verification via mass spectrometry.
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Physicochemical Specifications

The molecular weight of 239.22 g/mol is the average mass typically used for stoichiometric
calculations. However, for high-resolution mass spectrometry (HRMS), the monoisotopic mass
is the definitive metric.

Table 1: Core Physical Properties

Property Value Notes

Standard for synthesis

Average Molecular Weight 239.22 g/mol )
calculations.
_ _ Essential for MS identification
Monoisotopic Mass 239.0794 g/mol
([M+H]* or [M-H]").
Exact Mass 239.079373 Da Based on 12C, 1H, 14N, 160.
Melting Point 165 - 167 °C Crystalline solid range [1].[1]
Indicates moderate
Predicted LogP 28-3.1 lipophilicity; suitable for
CNS/membrane penetration.
Carboxylic acid proton;
pKa (Acid) ~3.4 modulated by the ortho-nitro
group.
Appearance White to light yellow Crystalline powder.[2]
B Soluble in DMF, DMSO, Sparingly soluble in water
Solubility
Ethanol (<0.5 mg/mL).

Synthesis & Production Logic
Retrosynthetic Analysis

The most robust synthesis route avoids the non-selective nitration of 4-butoxybenzoic acid.
Instead, it employs a Nucleophilic Aromatic Substitution (S~Ar) strategy. The electron-
withdrawing nitro group at the meta position (relative to the acid) and ortho position (relative to
the leaving group) activates the ring for nucleophilic attack.
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Precursors: 4-Chloro-3-nitrobenzoic acid + Potassium n-butoxide (or n-Butanol/KOH).

Protocol: SnAr Displacement

Objective: Synthesis of 4-Butoxy-3-nitrobenzoic acid from 4-Chloro-3-nitrobenzoic acid.
» Reagent Preparation:

o Dissolve 1.0 eq of 4-Chloro-3-nitrobenzoic acid in Dimethylformamide (DMF). DMF is
chosen for its high dielectric constant, stabilizing the transition state.

o Prepare a solution of Potassium n-butoxide (2.2 eq) in n-butanol. Note: Excess base is
required to neutralize the carboxylic acid proton first.

e Reaction:

o Add the alkoxide solution dropwise to the aryl chloride solution at 0-5 °C to prevent side
reactions.

o Heat the mixture to 80—100 °C for 4—-6 hours. Monitor via TLC (Mobile phase: 5%
Methanol in DCM).

o Mechanism: The butoxide anion attacks the C4 carbon, forming a Meisenheimer complex,
followed by the expulsion of the chloride ion.

o Workup:

o Cool the reaction mixture and pour into ice-cold dilute HCI (pH ~2). The product will
precipitate as the free acid.

o Filter the solid and wash with cold water to remove residual DMF and salts.
e Purification:

o Recrystallize from Ethanol/Water (approx. 80:20) to achieve pharmaceutical-grade purity
(>98%).
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Figure 1: Nucleophilic Aromatic Substitution pathway for the synthesis of 4-Butoxy-3-
nitrobenzoic acid.

Analytical Characterization

Validating the molecular weight and structure is critical, particularly to ensure no trans-
esterification or hydrolysis occurred during synthesis.

Mass Spectrometry (MS)

 lonization Mode: Electrospray lonization (ESI), Negative Mode (ESI-).
e Target lon: [M-H]~
o Expected m/z: 238.07
o Fragmentation Pattern:
o Loss of CO2 (Decarboxylation): m/z 238 — 194.

o Loss of Butyl chain (CaHs): m/z 194 — 138 (corresponding to 4-hydroxy-3-nitrobenzoate
anion).

Nuclear Magnetic Resonance (*H-NMR)

e Solvent: DMSO-ds
o Key Signals:

o 0 13.0-13.5 ppm (br s, 1H): Carboxylic acid (-COOH).
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[e]

0 8.3 ppm (d, 1H): Aromatic proton at C2 (sandwiched between NO2 and COOH).

o

0 8.1 ppm (dd, 1H): Aromatic proton at C6.

[¢]

0 7.4 ppm (d, 1H): Aromatic proton at C5 (ortho to butoxy).

[¢]

0 4.2 ppm (t, 2H): O-CHz2- of the butyl chain (diagnostic triplet).

Applications in Drug Discovery

The primary utility of 4-Butoxy-3-nitrobenzoic acid lies in its role as a precursor for 3-amino-
4-butoxybenzoic acid esters.

Logic: Lipophilicity Modulation

In local anesthetic design, potency correlates with lipid solubility. The "Proparacaine Series"
follows a homologous trend:

e Propoxy (Proparacaine): Standard clinical use.

o Butoxy (Target Analog): Higher LogP -> Potentially longer duration of action due to increased
membrane residence time.

Workflow: Conversion to Active Pharmaceutical
Ingredient (API)

 Esterification: The carboxylic acid is esterified (e.g., with 2-diethylaminoethanol) via Thionyl
Chloride activation.[3]

e Reduction: The nitro group is selectively reduced to an amine (using H2/Pd-C or Fe/HCI).

o Note: Reduction is typically performed after esterification to avoid self-polymerization of
the amino-acid intermediate.
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Figure 2: Synthetic workflow from 4-Butoxy-3-nitrobenzoic acid to bioactive local anesthetic
analogs.

Safety & Handling

* Hazard Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).
» Handling:

o Use in a fume hood to avoid inhalation of dust.

o Nitro-aromatics can be energetic; avoid heating dry crude material above 150°C.

+ Storage: Store at room temperature (15-25°C), desiccated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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